- 3-Aryl-4-(2,6-dimethylbenzylidene)isoxazol-5(4H)-ones as fungicides and their preparation, World Intellectual Property Organization, , ,
Cas no 93618-66-7 (Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate)
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethyl-substituted aromatic moiety, which enhances reactivity and stability in various chemical transformations. The ester and keto functional groups make it a useful precursor for synthesizing pharmaceuticals, agrochemicals, and specialty materials. Its trifluoromethyl group contributes to improved lipophilicity and metabolic stability in derived compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as condensations, reductions, and cyclizations. Its well-defined structure and consistent purity make it a reliable building block for research and industrial applications requiring fluorinated aromatic frameworks.
93618-66-7 structure
Product Name:Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate
CAS No:93618-66-7
MF:C11H9F3O3
MW:246.182574033737
CID:818550
PubChem ID:735880
Update Time:2025-08-05
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate
- 3-oxo-3-(3-trifluoromethyl-phenyl)-propionic acid methyl ester
- Methyl 3-(trifluoromethyl)benzoylacetate
- Methyl 3-trifluoromethylbenzoylacetate
- Methyl β-oxo-3-(trifluoromethyl)benzenepropanoate (ACI)
- 3-Oxo-3-(3-trifluoromethylphenyl)propionic acid methyl ester
- Methyl 2-(3-trifluoromethylbenzoyl)acetate
- Methyl 3-(3-trifluoromethylphenyl)-3-oxopropanoate
- MFCD00216522
- 3-(3-trifluoromethylphenyl)-3-oxo-propionic acid methyl ester
- Methyl 3-oxo-3-(3-(trifluoromethyl)phenyl)propanoate
- PS-6691
- AKOS015852679
- methyl 3-(trifluoromethyl)benzoyl acetate
- C78599
- SCHEMBL449754
- Methyl 3-oxo-3-(3-trifluoromethylphenyl)propanoate
- 93618-66-7
- DTXSID20352871
- beta-oxo-3-(trifluoromethyl)-benzenepropanoic acid methyl ester
- EN300-13514365
- CS-0312670
- SY062355
- methyl [3-(trifluoromethyl)benzoyl]acetate, 3-(3-methoxy-3-oxopropanoyl)benzotrifluoride
- Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate
-
- MDL： MFCD00216522
- Inchi： 1S/C11H9F3O3/c1-17-10(16)6-9(15)7-3-2-4-8(5-7)11(12,13)14/h2-5H,6H2,1H3
- InChI Key： RPRMYRPHNDGZOY-UHFFFAOYSA-N
- SMILES： O=C(CC(C1C=C(C(F)(F)F)C=CC=1)=O)OC
Computed Properties
- Exact Mass: 246.05000
- Monoisotopic Mass: 246.050379
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.5
- Topological Polar Surface Area: 43.4
Experimental Properties
- Color/Form: Not available
- Density: 1.289
- Melting Point: 94-96°C
- Boiling Point: 94-96(p=0.2-rr)℃(lit.)
- Flash Point: 101.2°C
- Refractive Index: 1.4864-1.4884
- PSA: 43.37000
- LogP: 2.45120
- Solubility: Not available
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 001108-1g |
Methyl 3-(trifluoromethyl)benzoylacetate |
93618-66-7 | 1g |
502.0CNY | 2021-07-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 001108-5g |
Methyl 3-(trifluoromethyl)benzoylacetate |
93618-66-7 | 5g |
1950.0CNY | 2021-07-15 | ||
| Fluorochem | 009295-1g |
Methyl 3-trifluoromethylbenzoylacetate |
93618-66-7 | 95%+ | 1g |
￡25.00 | 2022-03-01 | |
| TRC | M287973-50mg |
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate |
93618-66-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M287973-100mg |
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate |
93618-66-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M287973-500mg |
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate |
93618-66-7 | 500mg |
$ 95.00 | 2022-06-04 | ||
| Apollo Scientific | PC5234-1g |
Methyl 3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate |
93618-66-7 | 95+% | 1g |
£44.00 | 2025-02-21 | |
| Apollo Scientific | PC5234-5g |
Methyl 3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate |
93618-66-7 | 95+% | 5g |
£145.00 | 2025-02-21 | |
| Chemenu | CM375989-1g |
methyl 3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate |
93618-66-7 | 95%+ | 1g |
$123 | 2024-07-19 | |
| Chemenu | CM375989-5g |
methyl 3-oxo-3-[3-(trifluoromethyl)phenyl]propanoate |
93618-66-7 | 95%+ | 5g |
$355 | 2024-07-19 |
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine , Magnesium chloride Solvents: Acetonitrile ; 1 h, rt
1.2 < 10 °C; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled
1.2 < 10 °C; 16 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; acidified, cooled
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, cooled
Reference
- A new hypervalent iodine(III/V) oxidant and its application to the synthesis of 2H-azirines, Chemical Science, 2020, 11(4), 947-953
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3, cooled
Reference
- Synthesis of trifluoromethylated 2H-azirines through Togni reagent-mediated trifluoromethylation followed by PhIO-mediated azirination, Beilstein Journal of Organic Chemistry, 2018, 14, 1452-1458
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
Reference
- PhIO/Et3N·3HF-Mediated Formation of Fluorinated 2H-Azirines via Domino Fluorination/Azirination Reaction of Enamines, Advanced Synthesis & Catalysis, 2018, 360(11), 2107-2112
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; reflux; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 3
Reference
- TBHP/TBAI-Mediated Oxidative Cascade Reaction Consisting of Dimerization, Cyclization, and 1,2-Aryl Migration: Metal-Free Synthesis of Pyrrolin-4-ones and Highly Substituted Pyrroles, Journal of Organic Chemistry, 2017, 82(23), 12682-12690
Production Method 6
Reaction Conditions
1.1 Reagents: Potassium methoxide Solvents: Xylene ; 68 °C; 3 h, 78 °C; 2 h, 78 °C; 2 h, 78 °C; 4 h, 78 °C; 78 °C → rt
1.2 Reagents: Acetic acid Solvents: Methanol ; pH 7, rt
1.2 Reagents: Acetic acid Solvents: Methanol ; pH 7, rt
Reference
- Preparation of phenylalkan-1-ols, World Intellectual Property Organization, , ,
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Raw materials
- 3-(Trifluoromethyl)benzoyl chloride
- Methyl 3-(trifluoromethyl)benzoate
- Methyl acetate
- 3-methoxy-3-oxo-propanoic acid;potassium salt
- 3'-(Trifluoromethyl)acetophenone
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Preparation Products
Methyl 3-Oxo-3-(3-trifluoromethylphenyl)propanoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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